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Cat. No.: B1213670 Get Quote

Diethylene Glycol Monovinyl Ether: A Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethylene glycol monovinyl ether (DEGVE), also known as 2-(2-vinyloxyethoxy)ethanol, is

an organic compound with the chemical formula C₆H₁₂O₃.[1][2] It is a colorless liquid

characterized by the presence of both a vinyl ether and a hydroxyl functional group, which

impart a unique combination of reactivity and hydrophilicity.[2] This technical guide provides an

in-depth overview of the physical and chemical properties of DEGVE, its synthesis, and its

applications, with a particular focus on aspects relevant to research and development in the

pharmaceutical and biomedical fields. While DEGVE is utilized in the synthesis of polymers for

biomedical applications, it is important to note that there is currently a lack of scientific literature

detailing its specific interactions with cellular signaling pathways.

Physical and Chemical Properties
The physical and chemical properties of Diethylene glycol monovinyl ether are summarized

in the tables below. These properties are crucial for its handling, application, and the design of

experimental procedures.
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Physical Properties
Property Value Source(s)

Molecular Formula C₆H₁₂O₃ [1][3]

Molecular Weight 132.16 g/mol [4]

Appearance Colorless liquid [1][2]

Odor Faint, characteristic [1]

Boiling Point approx. 160-165 °C [1]

Melting Point Not available

Density approx. 1.08 g/cm³ [1]

Solubility
Miscible with water and many

organic solvents
[1][2]

Chemical Properties
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Property Value/Description Source(s)

Chemical Structure

Consists of two ethylene glycol

units with a vinyl group

attached to one of the hydroxyl

groups.

[1]

Reactivity

Can undergo polymerization,

etherification, and addition

reactions. The vinyl ether

group is susceptible to

hydrolysis under acidic

conditions.

[1][5]

Polymerization

Can be homopolymerized via

cationic or radical

polymerization to form

poly(diethylene glycol

monovinyl ether).[5][6]

Stability
Generally stable under normal

conditions.
[5]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of organic

liquids like DEGVE are outlined in standardized methods such as those from the Organisation

for Economic Co-operation and Development (OECD) and the American Society for Testing

and Materials (ASTM). Researchers should refer to these official guidelines for precise

methodologies.

Synthesis of Diethylene Glycol Monovinyl Ether
Industrially, Diethylene glycol monovinyl ether can be synthesized through several methods,

including the vinylation of diethylene glycol.[3] A common laboratory-scale synthesis involves

the reaction of diethylene glycol with acetylene in the presence of a strong base.
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HOCH₂CH₂OCH₂CH₂OH + HC≡CH → CH₂=CHOCH₂CH₂OCH₂CH₂OH

Reactants: Diethylene glycol, Acetylene gas

Catalyst: A strong base, such as potassium hydroxide or an alkali metal alkoxide.

Conditions: The reaction is typically carried out under pressure and at an elevated

temperature.

Purification: The product is purified by distillation.[7]

Visualizations
Synthesis of Diethylene Glycol Monovinyl Ether
The following diagram illustrates a simplified workflow for the synthesis of Diethylene glycol
monovinyl ether.
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Synthesis of Diethylene Glycol Monovinyl Ether
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Caption: A simplified workflow for the synthesis of DEGVE.

Cationic Polymerization of Diethylene Glycol Monovinyl
Ether
DEGVE can undergo cationic polymerization to form polymers with applications in biomedical

materials.[5][6] The mechanism involves the formation of a stable carbocation.
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Cationic Polymerization of DEGVE
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Caption: Cationic polymerization mechanism of DEGVE.

Applications in Research and Drug Development
Diethylene glycol monovinyl ether serves as a versatile monomer in polymer chemistry.[1][2]

Its homopolymers and copolymers are of interest in the biomedical field due to their

hydrophilicity and potential for creating biocompatible materials.[5][6] For instance, polymers

derived from DEGVE can form hydrogels or coatings that resist protein adsorption, a desirable

property for medical devices and drug delivery systems.[5][6]
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Interaction with Cellular Signaling Pathways
A comprehensive review of the scientific literature reveals a notable absence of studies

detailing the specific interactions of Diethylene glycol monovinyl ether with cellular signaling

pathways. While toxicological studies on related glycol ethers exist, they do not provide insights

into the modulation of specific signaling cascades by DEGVE. Research in drug development

often focuses on compounds that can selectively target and modulate signaling pathways to

achieve a therapeutic effect. The current body of research on DEGVE has primarily focused on

its chemical properties and applications in materials science. Therefore, for professionals in

drug development, it is crucial to recognize that the potential of DEGVE as a modulator of

cellular signaling is, at present, an unexplored area of research.

Safety Considerations
Diethylene glycol monovinyl ether may cause irritation to the skin, eyes, and respiratory tract

upon direct contact or inhalation.[1] It is recommended to handle this chemical in a well-

ventilated area and to use appropriate personal protective equipment (PPE), including gloves

and safety goggles.[1] For detailed safety information, refer to the Material Safety Data Sheet

(MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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